Cas no 885096-54-8 (methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate)

• Product Name: methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate
• CAS No: 885096-54-8
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5606087
• PubChem ID: 12541716
• Update Time: 2025-10-31

methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-9466329
• 885096-54-8
• methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate
• (R)-3,3-Difluoro-2-amino-3-phenylpropionic acid methyl ester

• Inchi： 1S/C10H11F2NO2/c1-15-9(14)8(13)10(11,12)7-5-3-2-4-6-7/h2-6,8H,13H2,1H3/t8-/m1/s1
• InChI Key： MXOGWEOPPLIUCC-MRVPVSSYSA-N
• SMILES： FC(C1C=CC=CC=1)([C@@H](C(=O)OC)N)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate

Professional Introduction to Methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate (CAS No. 885096-54-8)

Methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate, a compound with the chemical identifier CAS No. 885096-54-8, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential applications in drug development. The presence of multiple stereocenters, including the (2R) configuration, makes this molecule particularly intriguing for synthetic chemists and medicinal researchers.

The molecular structure of methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate consists of a propanoate backbone modified with fluorine atoms and a phenyl group, which contribute to its distinct physicochemical properties. The stereochemistry at the second carbon atom, denoted as (2R), is crucial for its biological activity and has been the focus of numerous synthetic strategies. This configuration is often achieved through enantioselective synthesis, a process that requires precise control over reaction conditions to ensure high enantiomeric purity.

In recent years, there has been a surge in research aimed at developing novel chiral building blocks for pharmaceutical applications. Methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate fits into this category as it serves as a versatile intermediate in the synthesis of more complex molecules. Its utility has been demonstrated in the preparation of various pharmacologically active compounds, including those with potential therapeutic benefits in areas such as inflammation and metabolic disorders.

The fluorine atoms in the molecule play a critical role in modulating its biological activity. Fluorinated compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. This property has made them valuable in drug design, particularly in the development of protease inhibitors and other enzyme-targeting agents. The combination of the amino group, the difluoro-substituted propanoate moiety, and the phenyl group in methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate contributes to its unique reactivity and functional versatility.

Recent studies have highlighted the importance of stereoelectronic effects in determining the biological activity of chiral molecules. The specific arrangement of atoms in methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate influences its interaction with biological receptors, thereby affecting its efficacy and selectivity. Researchers have employed computational methods to predict how this molecule might behave within biological systems, providing valuable insights into its potential applications.

The synthesis of methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate has been optimized through various approaches, including asymmetric hydrogenation and enzymatic resolution techniques. These methods allow for the efficient production of enantiomerically pure compounds, which are essential for pharmaceutical use. The development of such synthetic routes has not only improved access to this compound but also provided new tools for exploring related molecules with different substituents and functionalities.

One notable application of methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate is in the synthesis of novel bioactive molecules. For instance, it has been used as a precursor in the preparation of non-peptide inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have shown promise in preclinical studies, demonstrating potential therapeutic efficacy against conditions such as cancer and neurodegenerative diseases. The ability to modify the structure of this compound while maintaining its chiral integrity opens up numerous possibilities for drug discovery.

The role of fluorine chemistry in medicinal drug development cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This has led to an increased interest in incorporating fluorine atoms into drug candidates at various positions within their molecular frameworks. Methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate exemplifies how strategic fluorination can enhance a molecule's overall profile.

In conclusion, methyl (2R)-2-amino-3,3-difluoro-3-phenylpropanoate represents a significant contribution to the field of chiral chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable building block for synthesizing novel bioactive molecules. The ongoing research into this compound and related derivatives continues to uncover new opportunities for developing innovative therapies that address unmet medical needs.